(E)-4-(3-(indolin-1-yl)-3-oxoprop-1-en-1-yl)phenyl 2-fluorobenzoate

• IUPAC Name: [4-[(E)-3-(2,3-dihydroindol-1-yl)-3-oxoprop-1-enyl]phenyl] 2-fluorobenzoate
• InChI: InChI=1S/C24H18FNO3/c25-21-7-3-2-6-20(21)24(28)29-19-12-9-17(10-13-19)11-14-23(27)26-16-15-18-5-1-4-8-22(18)26/h1-14H,15-16H2/b14-11+
• InChI Key: XWFMUQUXVSJCAO-SDNWHVSQSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)C=CC3=CC=C(C=C3)OC(=O)C4=CC=CC=C4F
• Isomeric SMILES: C1CN(C2=CC=CC=C21)C(=O)/C=C/C3=CC=C(C=C3)OC(=O)C4=CC=CC=C4F
• Molecular Formula: C24H18FNO3
• Molecular Weight: 387.4 g/mol

Description

(E)-4-(3-(indolin-1-yl)-3-oxoprop-1-en-1-yl)phenyl 2-fluorobenzoate, also known as EPB or compound 6, is a synthetic compound with promising potential in the field of medicinal chemistry. It belongs to the class of indole-2,3-diones and has been shown to exhibit antitumor activity in various cancer cell lines.

Scientific Research Applications

Synthesis Techniques

The development of novel synthesis methods is a key application in scientific research for compounds related to (E)-4-(3-(indolin-1-yl)-3-oxoprop-1-en-1-yl)phenyl 2-fluorobenzoate. For example, a study presented a novel protocol for synthesizing (E)-3-(isobenzofuran-3(1H)-ylidene)indolin-2-ones through Pd-catalyzed oxidative intramolecular C-H functionalization reactions, indicating a mechanism that involves a C-H activation process (Peng et al., 2009).

Molecular Target Identification

Chemical genetics approaches have been employed to identify apoptosis inducers among small molecules, including structures similar to the subject compound. This approach has led to the discovery of potential anticancer agents and the identification of molecular targets like the tail-interacting protein 47 (TIP47) and Transferrin receptor I (TfR), which are crucial for drug research from discovery to understanding signaling pathways (S. Cai et al., 2006).

Antimicrobial and Anticancer Applications

Research has also focused on evaluating the antimicrobial and anticancer activities of compounds structurally related to (E)-4-(3-(indolin-1-yl)-3-oxoprop-1-en-1-yl)phenyl 2-fluorobenzoate. For instance, studies on eperezolid-like molecules and derivatives have shown significant anti-Mycobacterium smegmatis activity, highlighting their potential as antimicrobial agents (Meltem Yolal et al., 2012). Similarly, research into (4-Fluorophenyl)(1-(5-phenyl-1,3,4-oxadiazol-2-yl)indolizin-3-yl)methanone derivatives has demonstrated potent cytotoxicity against the MCF-7 cell line, indicating their efficacy as anticancer agents (T. R. R. Naik et al., 2022).

Photoresponsive Behavior and UV Stability

The study of photoresponsive behavior and UV stability in compounds, including those related to (E)-4-(3-(indolin-1-yl)-3-oxoprop-1-en-1-yl)phenyl 2-fluorobenzoate, is essential for applications in materials science. Investigations into fluorinated liquid crystals have provided insights into enhancing UV stability while maintaining conductivity, offering potential applications in display technologies and materials chemistry (P. L. Praveen & D. Ojha, 2012).